Cas no 138046-87-4 (Benzoic acid, 5-dodecyl-2-(phosphonooxy)-)

• Product Name: Benzoic acid, 5-dodecyl-2-(phosphonooxy)-
• CAS No: 138046-87-4
• MF: C₁₉H₃₁O₆P
• MW: 386.419607400894
• CID: 1250028
• Update Time: 2024-08-04

Benzoic acid, 5-dodecyl-2-(phosphonooxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-dodecyl-2-(phosphonooxy)-

• Inchi： 1S/C19H31O6P/c1-2-3-4-5-6-7-8-9-10-11-12-16-13-14-18(25-26(22,23)24)17(15-16)19(20)21/h13-15H,2-12H2,1H3,(H,20,21)(H2,22,23,24)
• InChI Key： QKSJPYMVMQVYRA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(CCCCCCCCCCCC)=CC=C1OP(O)(O)=O

Computed Properties

• Exact Mass: 386.18593

Experimental Properties

• Density: 1.183±0.06 g/cm3(Predicted)
• Boiling Point: 559.0±60.0 °C(Predicted)
• PSA: 104.06
• pka: 1.14±0.50(Predicted)